Cas no 2138334-24-2 (2-(Oxan-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2138334-24-2
• MF: C₇H₁₃FO₃S
• MW: 196.239724874496
• CID: 6424767
• PubChem ID: 165748658
• Update Time: 2025-06-12

2-(Oxan-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)ethane-1-sulfonyl fluoride
• EN300-729123
• 2138334-24-2
• 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C7H13FO3S/c8-12(9,10)6-4-7-3-1-2-5-11-7/h7H,1-6H2
• InChI Key： QRAFNZLJDAZCKF-UHFFFAOYSA-N
• SMILES： S(CCC1CCCCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 196.05694361g/mol
• Monoisotopic Mass: 196.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2138334-24-2)

2-(Oxan-2-yl)ethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2138334-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both an oxygen-containing heterocycle (oxan, or ethylene oxide ring) and a sulfonyl fluoride group makes this molecule a particularly interesting candidate for various biochemical applications.

The structural features of 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride contribute to its unique chemical properties. The sulfonyl fluoride moiety is known to be highly reactive in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the oxan ring introduces a level of steric hindrance and electronic influence that can modulate the reactivity and selectivity of the compound in different chemical environments.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activity. Sulfonyl fluorides are particularly useful in this context because they can serve as precursors for sulfonamides through nucleophilic aromatic substitution reactions. The fluorine atom in the sulfonyl fluoride group enhances the electrophilicity of the sulfur center, facilitating such transformations efficiently. This property has been leveraged in the synthesis of various pharmacologically active compounds, including antimicrobial agents and anti-inflammatory drugs.

The oxan ring in 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride adds an additional layer of complexity to its potential applications. The cyclic structure can influence both the physical properties of the compound, such as solubility and melting point, and its interaction with biological targets. For instance, the rigidity provided by the oxan ring may enhance binding affinity to certain enzymes or receptors, making this compound a promising scaffold for drug design.

Recent studies have highlighted the utility of 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride in medicinal chemistry. Researchers have explored its role as a key intermediate in the synthesis of sulfonamides with enhanced bioavailability and reduced toxicity. One notable application has been its use in developing novel inhibitors targeting bacterial enzymes involved in metabolic pathways critical for bacterial survival. These inhibitors have shown promise in preclinical trials as potential candidates for treating multidrug-resistant bacterial infections.

The reactivity of the sulfonyl fluoride group also makes 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride a valuable tool in synthetic organic chemistry. It can be readily converted into other functional groups through various reaction pathways, including hydrolysis to form sulfonic acids or displacement reactions to introduce different substituents at the sulfur center. This flexibility allows chemists to tailor the molecular structure for specific applications, whether it be for drug development or material science.

In addition to its pharmaceutical applications, 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride has shown potential in materials science. The unique combination of functional groups makes it a suitable candidate for designing polymers with tailored properties. For example, its incorporation into polymer backbones can enhance thermal stability or biodegradability, depending on subsequent modifications.

The synthesis of 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include fluorination reactions on sulfonyl chlorides or bromides, followed by etherification to introduce the oxan ring. Advances in catalytic methods have improved the efficiency and yield of these processes, making large-scale production more feasible.

From a research perspective, understanding the mechanistic aspects of reactions involving sulfonyl fluorides is crucial for optimizing their use in synthetic applications. Computational studies have played a significant role in elucidating reaction pathways and predicting regioselectivity. These insights help chemists design more efficient synthetic strategies and predict potential side products.

The safety profile of 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride is another important consideration. While sulfonyl fluorides are generally stable under standard conditions, they can decompose under extreme conditions such as high temperatures or strong acids/bases. Proper handling procedures must be followed to ensure safe laboratory practices and minimize risks associated with their use.

In conclusion, 2-(Oxan-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2138334-24-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable building block for synthesizing complex molecules, particularly sulfonamides with therapeutic relevance. As research continues to uncover new applications and synthetic methodologies, this compound is likely to remain an important tool in both academic and industrial chemistry laboratories.